Cas no 866347-07-1 ((2E)-2-(benzenesulfonyl)-3-{(4-chlorophenyl)methylsulfanyl}-3-(phenylamino)prop-2-enenitrile)

• Product Name: (2E)-2-(benzenesulfonyl)-3-{(4-chlorophenyl)methylsulfanyl}-3-(phenylamino)prop-2-enenitrile
• CAS No: 866347-07-1
• MF: C₂₂H₁₇ClN₂O₂S₂
• MW: 440.965581655502
• CID: 6270584
• PubChem ID: 2135816
• Update Time: 2025-07-29

(2E)-2-(benzenesulfonyl)-3-{(4-chlorophenyl)methylsulfanyl}-3-(phenylamino)prop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• (2E)-2-(benzenesulfonyl)-3-{(4-chlorophenyl)methylsulfanyl}-3-(phenylamino)prop-2-enenitrile
• (2E)-3-anilino-3-[(4-chlorobenzyl)thio]-2-(phenylsulfonyl)acrylonitrile
• (E)-3-anilino-2-(benzenesulfonyl)-3-[(4-chlorophenyl)methylsulfanyl]prop-2-enenitrile
• F1602-0704
• (2E)-2-(BENZENESULFONYL)-3-{[(4-CHLOROPHENYL)METHYL]SULFANYL}-3-(PHENYLAMINO)PROP-2-ENENITRILE
• AKOS001814021
• (E)-3-((4-chlorobenzyl)thio)-3-(phenylamino)-2-(phenylsulfonyl)acrylonitrile
• 866347-07-1

• Inchi： 1S/C22H17ClN2O2S2/c23-18-13-11-17(12-14-18)16-28-22(25-19-7-3-1-4-8-19)21(15-24)29(26,27)20-9-5-2-6-10-20/h1-14,25H,16H2/b22-21+
• InChI Key： UFYGGZHYUGZJDT-QURGRASLSA-N
• SMILES： ClC1C=CC(=CC=1)CS/C(=C(\C#N)/S(C1C=CC=CC=1)(=O)=O)/NC1C=CC=CC=1

Computed Properties

• Exact Mass: 440.0419978g/mol
• Monoisotopic Mass: 440.0419978g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 703
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on (2E)-2-(benzenesulfonyl)-3-{(4-chlorophenyl)methylsulfanyl}-3-(phenylamino)prop-2-enenitrile

Comprehensive Overview of (2E)-2-(benzenesulfonyl)-3-{(4-chlorophenyl)methylsulfanyl}-3-(phenylamino)prop-2-enenitrile (CAS No: 866347-07-1)

The compound (2E)-2-(benzenesulfonyl)-3-{(4-chlorophenyl)methylsulfanyl}-3-(phenylamino)prop-2-enenitrile (CAS No: 866347-07-1) is a highly specialized organic molecule with a complex structure that combines multiple functional groups. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its unique properties and potential applications. The benzenesulfonyl group, methylsulfanyl group, and phenylamino group are key structural elements that contribute to its distinctive reactivity and functionality.

Recent studies have highlighted the importance of benzenesulfonyl-containing compounds in drug design, particularly in the development of protease inhibitors and kinase inhibitors. The benzenesulfonyl group is known for its ability to enhance the stability and bioavailability of molecules, making it a valuable component in medicinal chemistry. In the case of CAS No: 866347-07-1, this group plays a pivotal role in modulating the molecule's interactions with biological targets, such as enzymes and receptors.

The presence of the (4-chlorophenyl)methylsulfanyl group introduces additional complexity to the molecule's structure. This group is known for its ability to act as a sulfur-based protecting group, which can influence the molecule's reactivity during synthesis. Furthermore, the chlorine substituent on the phenyl ring adds electron-withdrawing effects, which can enhance the molecule's ability to participate in various chemical reactions. Recent research has shown that such substituents can significantly impact the pharmacokinetic properties of drugs, including absorption, distribution, metabolism, and excretion (ADME).

The phenylamino group in CAS No: 866347-07-1 is another critical feature that contributes to the molecule's versatility. This group is known for its ability to form hydrogen bonds, which can enhance the molecule's solubility and bioavailability. Additionally, phenylamino groups are often used as scaffolds in drug design due to their ability to interact with various biological targets. Recent advancements in computational chemistry have allowed researchers to better understand how these groups influence molecular interactions at the atomic level.

The overall structure of CAS No: 866347-07-1 makes it a promising candidate for use in various applications, including as a precursor for more complex molecules or as a building block in drug discovery. Its unique combination of functional groups provides a platform for exploring novel chemical reactions and biological activities. For instance, recent studies have demonstrated that similar compounds can be used as inhibitors of protein-protein interactions, which are critical targets in treating diseases such as cancer and neurodegenerative disorders.

In terms of synthesis, CAS No: 866347-07-1 can be prepared through a series of well-established organic reactions, including nucleophilic substitutions, coupling reactions, and cyclizations. The synthesis process typically involves careful control of reaction conditions to ensure high yields and purity. Researchers have also explored green chemistry approaches to synthesize this compound, which align with current trends toward sustainable chemical practices.

From an analytical standpoint, CAS No: 866347-07-1 has been characterized using advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods have provided detailed insights into the molecule's structure and conformational properties. For example, NMR studies have revealed information about the spatial arrangement of functional groups, while X-ray crystallography has provided atomic-level details about the molecule's three-dimensional structure.

Looking forward, CAS No: 866347-07-1 holds significant potential for further exploration in both academic and industrial settings. Its unique structure makes it an ideal candidate for studying molecular recognition processes and developing new therapeutic agents. As research continues to uncover its properties and applications, this compound is likely to play an increasingly important role in advancing our understanding of organic chemistry and its practical applications.